N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H19N3O2/c1-11-6-3-4-9-14(11)21-10-15(20)17-16-12-7-5-8-13(12)18-19(16)2/h3-4,6,9H,5,7-8,10H2,1-2H3,(H,17,20)
• InChI Key: JKCSDOCFCMVBTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=C3CCCC3=NN2C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• CAS No.: 1209254-92-1

Description

N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.347. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research into pyrazole-acetamide derivatives, such as those related to the chemical structure , has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, as demonstrated by various in vitro tests, indicating their potential as therapeutic agents with antioxidant properties (Chkirate et al., 2019).

Antagonist Radioligand for Human A2B Adenosine Receptors

Another study focused on MRE 2029-F20, a compound structurally related to pyrazole-acetamides, which serves as a selective antagonist ligand for A2B adenosine receptors. This research highlights the compound's utility as a radioligand for pharmacological characterization, showcasing the importance of such molecules in understanding receptor interactions and potentially developing new therapeutic agents (Baraldi et al., 2004).

Novel 2-Pyrone Derivatives

The unexpected synthesis of novel 2-pyrone derivatives, including compounds with acetamide functionalities, has been reported. These compounds were characterized by X-ray crystallography, theoretical calculations, and Hirshfeld surface analysis. Their interactions within Tyrosine-protein kinase JAK2 were explored through molecular docking, highlighting the compounds' potential in drug development and molecular biology research (Sebhaoui et al., 2020).

Novel Cooling Compound Evaluation

A toxicological evaluation of a novel cooling agent with a pyrazol-acetamide structure similar to the queried compound demonstrated its safety for use in food and beverage applications. The study assessed the compound's metabolic profile, mutagenicity, and oral toxicity, providing a foundation for the development of safe consumer products (Karanewsky et al., 2015).